Cas no 898784-87-7 (2-(4-fluorophenyl)-1-(4-iodophenyl)ethanone)

• Product Name: 2-(4-fluorophenyl)-1-(4-iodophenyl)ethanone
• CAS No: 898784-87-7
• MF: C₁₄H₁₀FIO
• MW: 340.131479740143
• CID: 1946633
• PubChem ID: 24723953
• Update Time: 2025-11-01

2-(4-fluorophenyl)-1-(4-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-(4-iodophenyl)ethanone
• 2-(4-FLUOROPHENYL)-4'-IODOACETOPHENONE
• CTK5G6224
• AG-H-66459
• KB-162974
• 898784-87-7
• DTXSID90642352
• 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethan-1-one
• MFCD02260773
• AKOS009337477

• MDL： MFCD02260773
• Inchi： 1S/C14H10FIO/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9H2
• InChI Key： BKZJHBUBHFTXEL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 339.97600
• Monoisotopic Mass: 339.97604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.85570

Additional information on 2-(4-fluorophenyl)-1-(4-iodophenyl)ethanone

Introduction to 2-(4-Fluorophenyl)-1-(4-Iodophenyl)ethanone (CAS No. 898784-87-7)

2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone, with the CAS number 898784-87-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated and iodinated phenyl group attached to a ketone moiety. The combination of these functional groups endows the compound with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone is C₁₃H₉FIO, and its molecular weight is 300.01 g/mol. The compound's physical properties, such as its melting point and solubility, are crucial for understanding its behavior in different environments. Recent studies have shown that this compound exhibits good solubility in common organic solvents like dichloromethane and ethanol, which facilitates its use in various chemical reactions and biological assays.

In the context of medicinal chemistry, 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone has been investigated for its potential as a lead compound in the development of new therapeutic agents. The presence of the fluorine and iodine atoms in the molecule can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for optimizing the compound's bioavailability and reducing potential side effects.

One of the key areas of research involving 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone is its potential as an inhibitor of specific enzymes or receptors. For instance, recent studies have explored its activity against kinases, which are important targets in cancer therapy. The compound has shown promising results in inhibiting certain kinase enzymes, suggesting its potential as a lead molecule for developing anti-cancer drugs.

Beyond cancer research, 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preliminary data indicate that this compound can modulate inflammatory pathways, making it a candidate for further investigation in these areas.

The synthetic route to produce 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone involves several well-established chemical reactions. One common method involves the reaction of 4-fluorobenzaldehyde with 4-iodoacetophenone in the presence of a suitable catalyst. This reaction can be optimized to achieve high yields and purity, which is essential for both research and industrial applications.

In addition to its potential therapeutic applications, 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone has also been used as an intermediate in the synthesis of other complex molecules. Its unique structure makes it a valuable building block for constructing more elaborate chemical entities with diverse biological activities. This versatility has led to its widespread use in academic and industrial laboratories around the world.

The safety profile of 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety in laboratory settings. Researchers should adhere to standard safety guidelines when working with this compound to minimize any potential risks.

In conclusion, 2-(4-Fluorophenyl)-1-(4-iodophenyl)ethanone (CAS No. 898784-87-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.